(E)-N-(3-ethyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H16N4OS/c1-4-19-11-6-5-10(2)9-13(11)21-15(19)17-14(20)12-7-8-16-18(12)3/h5-9H,4H2,1-3H3
• InChI Key: LOEPNQBZBINXJP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=NN3C
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol
• CAS No.: 1019097-20-1

Description

This compound is a benzothiazole-pyrazole hybrid characterized by an (E)-configured imine linkage between the benzo[d]thiazole and pyrazole moieties. The benzo[d]thiazole core is substituted with a 3-ethyl and 6-methyl group, while the pyrazole ring is N-methylated at the 1-position. The ethyl and methyl substituents likely enhance lipophilicity, influencing membrane permeability and metabolic stability compared to simpler analogs.

Biological Activity

(E)-N-(3-ethyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be summarized as follows:

• Molecular Formula : C₁₆H₁₈N₄OS
• Molecular Weight : 318.4 g/mol

The compound features a benzo[d]thiazole moiety and a pyrazole ring, which are known for their diverse biological activities.

Synthesis

The synthesis typically involves multi-step organic reactions, including:

• Condensation Reaction : The initial step often includes the condensation of 3-ethyl-6-methylbenzo[d]thiazol-2(3H)-one with appropriate amines or carboxylic acids under basic conditions.
• Purification : The product is purified using recrystallization or chromatography techniques to achieve high yield and purity.

Anticancer Activity

Recent studies have indicated that compounds similar to (E)-N-(3-ethyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide exhibit significant anticancer properties. For instance, derivatives with similar structural features have shown cytotoxic effects against various cancer cell lines, including HepG2 (human liver carcinoma) and MCF7 (breast cancer) cells. The mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. In vitro studies have demonstrated that it exhibits activity against a range of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) values indicate potent antimicrobial effects, making it a candidate for further development as an antimicrobial agent.

Anti-inflammatory Properties

Compounds with similar scaffolds have been reported to possess anti-inflammatory effects. They may inhibit the production of pro-inflammatory cytokines and modulate signaling pathways associated with inflammation.

The biological activity of (E)-N-(3-ethyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide is likely mediated through several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in cancer cell proliferation or inflammatory responses.
• Receptor Modulation : It may interact with various cellular receptors, modulating their activity and influencing downstream signaling pathways.
• Oxidative Stress Induction : Similar compounds have been shown to induce oxidative stress in cancer cells, leading to cell death.

Case Studies

Several studies highlight the biological activity of related compounds:

• Anticancer Study : A derivative was tested against multiple cancer cell lines, showing IC50 values in the low micromolar range, indicating strong anticancer potential.
• Antimicrobial Evaluation : A related pyrazole derivative demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, with MIC values as low as 0.25 μg/mL.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, the compound is compared below with two related heterocyclic derivatives from recent literature.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Reported Activity/Properties	Synthesis Method (Key Reagents)
(E)-N-(3-Ethyl-6-methylbenzo[d]thiazol-2-ylidene)-1-methyl-1H-pyrazole-5-carboxamide (Target)	Benzo[d]thiazole + Pyrazole	3-Ethyl, 6-methyl (benzothiazole); 1-methyl (pyrazole)	Hypothesized kinase inhibition (based on analogs)	Likely involves HOBt/EDC coupling
3-(4-Methoxy-phenyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid-(5-phenyl-6H-[1,3,4]-thiadiazin-2-yl)-amide (Compound 6h)	Pyrazole + Thiadiazine	4-Methoxyphenyl, phenyl (thiadiazine)	Antimicrobial (in vitro assays)	HOBt/EDC-mediated amide coupling
(E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	Triazole + Thiocarbonohydrazide	2-Chlorophenyl, chlorobenzylidene	Crystal packing via N–H···S/O hydrogen bonds	Condensation with thiocarbonohydrazide

Key Observations :

Structural Diversity: The target compound combines a benzo[d]thiazole with a pyrazole, differing from the thiadiazine-pyrazole hybrid (Compound 6h) and the triazole-thiocarbonohydrazide system . The benzo[d]thiazole moiety may confer distinct electronic properties compared to thiadiazine or triazole cores. Substituents like 3-ethyl-6-methyl (target) vs. 4-methoxyphenyl (6h) or 2-chlorophenyl influence steric and electronic profiles. Chlorinated analogs (e.g., ) often exhibit enhanced rigidity and intermolecular interactions.

Synthetic Approaches: Both the target compound and Compound 6h likely employ HOBt/EDC-mediated coupling for amide bond formation, a standard method for heterocyclic hybrids . In contrast, the triazole derivative uses condensation with thiocarbonohydrazide, emphasizing sulfur incorporation.

The triazole derivative exhibits strong hydrogen-bonding networks (N–H···S/O), which could enhance crystalline stability but reduce solubility.

Biological Implications: While direct activity data for the target compound is unavailable, Compound 6h demonstrates antimicrobial activity, possibly due to the thiadiazine ring’s electrophilic sulfur .